Cas no 2137630-96-5 (2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine)

• Product Name: 2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine
• CAS No: 2137630-96-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6239917
• PubChem ID: 165750900
• Update Time: 2025-05-23

2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137630-96-5
• EN300-636803
• 2-{7-oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine
• 2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine

• Inchi： 1S/C8H15NO/c9-6-5-8-3-1-7(10-8)2-4-8/h7H,1-6,9H2
• InChI Key： FVXDDGWCZYMNQR-UHFFFAOYSA-N
• SMILES： O1C2CCC1(CCN)CC2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine

2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine

The compound 2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine (CAS No: 2137630-96-5) is a structurally unique bicyclic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, which are known for their stability and versatility in chemical reactions. The 7-Oxabicyclo[2.2.1]heptane framework, a derivative of the norbornane system, introduces a oxygen atom into the bicyclic structure, enhancing its reactivity and making it an attractive target for organic synthesis.

Recent studies have highlighted the importance of bicyclic amines in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The norbornane-derived systems, such as 7-Oxabicyclo[2.2.1]heptane, have been extensively explored for their ability to act as rigid scaffolds in medicinal chemistry. These structures are often employed to design small molecules with high binding affinity to target proteins, making them valuable in the creation of novel therapeutic agents.

The synthesis of 2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine typically involves multi-step organic reactions, including ring-closing metathesis and subsequent functionalization steps. The use of transition metal catalysts, such as ruthenium-based catalysts, has been pivotal in achieving high yields and selectivity during the formation of the bicyclic framework. Researchers have also explored alternative synthetic routes, leveraging asymmetric catalysis to introduce chirality into the molecule, which is crucial for developing enantiomerically pure compounds for pharmaceutical applications.

In terms of physical properties, 2-{7-Oxabicyclo[2.2.1]heptan-1-yl}ethan-1-amine exhibits a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes in organic synthesis.

The compound's applications extend beyond pharmaceuticals into materials science, where its rigid structure and amine functionality make it an ideal candidate for polymer synthesis and cross-linking reactions. Recent advancements in polymer chemistry have demonstrated the use of bicyclic amines as building blocks for creating high-performance materials with tailored mechanical properties.

From an environmental perspective, the synthesis and application of 2-{7-Oxabicyclo[2.